Cas no 2580226-75-9 (tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate
• CAS No: 2580226-75-9
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5661091
• PubChem ID: 165887628
• Update Time: 2025-06-13

tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[6-(hydroxymethyl)-1H-indol-3-yl]ethyl}carbamate
• EN300-27718664
• 2580226-75-9
• tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate

• Inchi： 1S/C16H22N2O3/c1-16(2,3)21-15(20)17-7-6-12-9-18-14-8-11(10-19)4-5-13(12)14/h4-5,8-9,18-19H,6-7,10H2,1-3H3,(H,17,20)
• InChI Key： JFNJFJGJLKHFPJ-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CNC2C=C(CO)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4Ų

Additional information on tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate

Professional Introduction to Tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate (CAS No. 2580226-75-9)

Tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate, a compound with the chemical identifier CAS No. 2580226-75-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and functional diversity of this molecule make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to an indole derivative. The presence of a hydroxymethyl group on the indole ring introduces additional reactivity, making this compound a versatile intermediate in synthetic chemistry. Such structural features are often exploited in the design of bioactive molecules, where specific functional groups can modulate pharmacokinetic and pharmacodynamic properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of indole derivatives in the development of novel therapeutic agents. Indole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a hydroxymethyl group into the indole ring enhances its potential as a pharmacophore, enabling interactions with various biological targets. This modification has been shown to improve solubility and bioavailability, critical factors for drug efficacy.

In the context of drug discovery, tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate has been investigated for its potential role in modulating enzymatic pathways relevant to diseases such as cancer and neurodegenerative disorders. Studies have demonstrated that indole derivatives can interfere with key signaling pathways by inhibiting enzymes like kinases and phosphodiesterases. The carbamate group in this compound further contributes to its ability to interact with biological targets by forming hydrogen bonds and other non-covalent interactions.

The synthesis of tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex indole core. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. In vitro assays have shown that tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate exhibits inhibitory activity against several disease-related targets. For instance, it has demonstrated potent inhibition of certain kinases implicated in cancer progression, as well as modulation of inflammatory pathways associated with autoimmune diseases. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The chemical stability and metabolic fate of tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate are critical considerations in drug development. Research has indicated that this compound undergoes hydrolysis under physiological conditions, releasing the active indole derivative and other smaller molecules. Understanding these degradation pathways is essential for optimizing dosing regimens and minimizing side effects. Additionally, studies on its metabolic clearance have provided insights into potential drug-drug interactions and toxicity profiles.

The versatility of CAS No. 2580226-75-9 extends beyond its applications in drug development. It serves as a valuable building block for synthesizing more complex molecules with tailored biological activities. Chemists have leveraged its structural features to create derivatives with enhanced potency or selectivity for specific targets. This flexibility makes it an indispensable tool in the arsenal of medicinal chemists seeking to develop novel therapeutics.

In conclusion, tert-butyl N-{2-6-(hydroxymethyl)-1H-indol-3-ylethyl}carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and design of new therapeutic agents.